2-(2-nitrophenoxy)-N-(2,4,6-trimethylphenyl)acetamide
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Description
2-(2-nitrophenoxy)-N-(2,4,6-trimethylphenyl)acetamide is a useful research compound. Its molecular formula is C17H18N2O4 and its molecular weight is 314.34 g/mol. The purity is usually 95%.
The exact mass of the compound N-mesityl-2-(2-nitrophenoxy)acetamide is 314.12665706 g/mol and the complexity rating of the compound is 411. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photocatalytic Degradation
Research on photocatalytic degradation of pharmaceuticals, such as acetaminophen, using TiO2 nanoparticles under UV light, suggests potential environmental applications for similar compounds. This process involves the breakdown of contaminants in water, leading to effective mineralization and degradation of harmful substances (Jallouli et al., 2017).
Anticancer, Anti-Inflammatory, and Analgesic Activities
Compounds similar to N-mesityl-2-(2-nitrophenoxy)acetamide, specifically 2-(substituted phenoxy) acetamide derivatives, have been investigated for their potential anticancer, anti-inflammatory, and analgesic properties. For example, certain derivatives exhibited promising activities in these areas, highlighting the chemical class's therapeutic potential (Rani et al., 2014).
Environmental Contaminant Degradation
Studies on the degradation of environmental contaminants, such as p-nitrophenol, by bacteria demonstrate the potential use of similar compounds in bioremediation processes. This research provides insights into how microorganisms can break down harmful substances, offering a pathway to environmental cleanup and sustainability (Kitagawa et al., 2004).
Bioactive Nitrosylated and Nitrated Derivatives
Research on N-(2-hydroxyphenyl)acetamides and derived oligomers shows potential in generating phytotoxic metabolites, indicating applications in agriculture and pest control. This work explores how certain compounds can affect plant growth and development, offering tools for crop management and protection (Girel et al., 2022).
Properties
IUPAC Name |
2-(2-nitrophenoxy)-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4/c1-11-8-12(2)17(13(3)9-11)18-16(20)10-23-15-7-5-4-6-14(15)19(21)22/h4-9H,10H2,1-3H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJGQRRMXQAUCDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)COC2=CC=CC=C2[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.